Cas no 927636-83-7 (N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 927636-83-7
• MF: C₁₆H₂₅NO₃S
• MW: 311.439603567123
• CID: 5427111
• Update Time: 2025-05-27

N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-5-isopropyl-2-methoxy-4-methylbenzenesulfonamide
• N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C16H25NO3S/c1-11(2)14-10-16(15(20-4)9-12(14)3)21(18,19)17-13-7-5-6-8-13/h9-11,13,17H,5-8H2,1-4H3
• InChI Key： NRAVUCTWEBCZJE-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCC2)(=O)=O)=CC(C(C)C)=C(C)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide

Comprehensive Overview of N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 927636-83-7)

N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide, with the CAS number 927636-83-7, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of arylsulfonamides, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the cyclopentyl and isopropyl substituents, contribute to its distinct physicochemical properties and potential therapeutic relevance.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in targeting enzymes and receptors involved in various diseases. Researchers are particularly interested in N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide for its potential as a selective inhibitor or modulator in biochemical pathways. Its methoxy and methyl groups enhance its lipophilicity, which is crucial for membrane permeability and bioavailability—a hot topic in modern drug design.

The synthesis of CAS 927636-83-7 involves multi-step organic reactions, including sulfonylation and cyclization, which are often discussed in academic and industrial forums. Optimizing the yield and purity of this compound is a key focus area, as highlighted in recent publications. Additionally, its structure-activity relationship (SAR) studies are pivotal for understanding how minor modifications can lead to significant changes in efficacy—a subject frequently searched by chemists and pharmacologists.

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Another critical aspect of N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide is its analytical characterization. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for verifying its identity and purity. These methods are frequently queried by quality control professionals and researchers, making them valuable keywords for SEO optimization.

Environmental and safety profiles of chemical compounds are increasingly scrutinized, and this sulfonamide is no exception. While it is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing studies. This aligns with the broader industry shift toward green chemistry and sustainable practices—a trend that resonates with both academia and regulatory bodies.

In conclusion, N-cyclopentyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide (CAS 927636-83-7) represents a promising candidate for further exploration in medicinal chemistry. Its structural complexity, coupled with its potential therapeutic applications, makes it a compelling subject for researchers and industry professionals alike. By focusing on high-demand keywords and user-centric content, this overview aims to provide both technical depth and accessibility for diverse audiences.